Cas no 895645-76-8 (2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 895645-76-8
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 5915398
• PubChem ID: 18559881
• Update Time: 2025-07-16

2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Quinolineacetamide, 3-[(4-ethoxyphenyl)sulfonyl]-6-methyl-4-oxo-N-phenyl-
• 2-[3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• 2-(3-((4-ethoxyphenyl)sulfonyl)-6-methyl-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
• F1608-0496
• 895645-76-8
• AKOS001823305
• 2-[3-(4-ethoxyphenyl)sulfonyl-6-methyl-4-oxoquinolin-1-yl]-N-phenylacetamide
• 2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

• Inchi： 1S/C26H24N2O5S/c1-3-33-20-10-12-21(13-11-20)34(31,32)24-16-28(17-25(29)27-19-7-5-4-6-8-19)23-14-9-18(2)15-22(23)26(24)30/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key： LNCGGVIAMUEPNP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2)=O)C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 738.6±60.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on 2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Introduction to 2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 895645-76-8) and Its Emerging Applications in Chemical Biology

2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide, identified by its CAS number 895645-76-8, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the class of quinoline derivatives, a structurally diverse family known for its broad spectrum of biological activities. The unique structural features of this molecule, including the presence of a 4-ethoxybenzenesulfonyl group and a phenylacetamide moiety, contribute to its distinctive chemical properties and biological interactions. The synthesis and characterization of such compounds are critical in advancing our understanding of molecular mechanisms and developing new therapeutic strategies.

The 4-ethoxybenzenesulfonyl moiety is a key pharmacophore in this molecule, known for its ability to modulate enzyme activity and interact with biological targets. This group has been extensively studied in medicinal chemistry due to its role in enhancing binding affinity and selectivity. In contrast, the 6-methyl-4-oxo-1,4-dihydroquinolin backbone provides a scaffold that can be further modified to explore additional biological functions. The combination of these structural elements makes 2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of quinoline derivatives in drug discovery. Quinolines are well-documented for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of functional groups such as the phenylacetamide moiety further expands the potential applications of this class of compounds. The N-phenylacetamide group is particularly interesting as it can serve as a hinge binder or interact with specific amino acid residues in protein targets. This interaction can lead to the development of highly selective inhibitors or modulators for therapeutic purposes.

The synthesis of 2-3-(4-ethoxybenzenesulfonyl)-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl-N phenylacetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the quinoline core through cyclization reactions followed by functionalization at the 2-position with the 4 ethoxybenzenesulfonyl group. Subsequent modifications include introducing the methyl group at the 6-position and finally incorporating the N phenylacetamide moiety. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In terms of biological activity, preliminary studies on 2 3 (4 ethoxybenzenesulfonyl) 6 methyl 4 oxo 1 4 dihydroquinolin 1 yl N phenylacetamide have shown promising results in vitro. The compound exhibits inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting potential therapeutic applications in conditions such as arthritis or autoimmune diseases. Additionally, its interaction with cellular receptors has been explored, revealing properties that may be beneficial in treating neurological disorders.

The role of computational chemistry has been instrumental in understanding the molecular interactions of this compound. Techniques such as molecular docking and molecular dynamics simulations have provided insights into how 2 3 (4 ethoxybenzenesulfonyl) 6 methyl 4 oxo 1 4 dihydroquinolin 1 yl N phenylacetamide interacts with biological targets at an atomic level. These studies have helped identify key binding sites and optimize the compound's structure for improved efficacy.

One particularly intriguing aspect of this molecule is its potential as an anti-cancer agent. Quinoline derivatives have been widely studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of both the 4 ethoxybenzenesulfonyl group and the N phenylacetamide moiety may enhance its ability to disrupt signaling pathways critical for tumor growth. Further research is needed to fully elucidate its mechanism of action and evaluate its potential as a lead compound for oncology drug development.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of compounds like 2 3 (4 ethoxybenzenesulfonyl) 6 methyl 4 oxo 1 4 dihydroquinolin 1 yl N phenylacetamide are just one example of how advancements in synthetic chemistry can drive innovation in drug discovery. By leveraging cutting-edge techniques and integrating knowledge from various fields, researchers can accelerate the process of bringing new therapies to patients.

Future directions for research on this compound include exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Additionally, investigating its potential interactions with other therapeutic agents could lead to combination therapies that enhance treatment outcomes. The versatility of quinoline derivatives makes them valuable tools for addressing a wide range of diseases, and compounds like 2 3 (4 ethoxybenzene sulfonyl) 6 methyl 4 oxo 1 4 dihydroquinolin 1 yl N phenylacetamide represent exciting opportunities for further exploration.